Cas no 31898-47-2 (1-Piperidinamine,N-[[2-(5-nitro-2-furanyl)-4-thiazolyl]methylene]-)

• Product Name: 1-Piperidinamine,N-[[2-(5-nitro-2-furanyl)-4-thiazolyl]methylene]-
• CAS No: 31898-47-2
• MF: C₁₃H₁₄N₄O₃S
• MW: 306.340260982513
• CID: 315937
• PubChem ID: 100469
• Update Time: 2025-04-19

1-Piperidinamine,N-[[2-(5-nitro-2-furanyl)-4-thiazolyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinamine,N-[[2-(5-nitro-2-furanyl)-4-thiazolyl]methylene]-
• (E)-1-[2-(5-nitrofuran-2-yl)-1,3-thiazol-4-yl]-N-piperidin-1-ylmethanimine
• [2-(5-nitro-furan-2-yl)-thiazol-4-ylmethylene]-piperidin-1-yl-amine
• 1-Piperidinamine, N-((2-(5-nitro-2-furanyl)-4-thiazolyl)methylene)-
• BRN 0562900
• LS-113874
• N-((2-(5-Nitro-2-furanyl)-4-thiazolyl)methylene)-1-piperidinamine
• NSC304379
• DTXSID00953820
• Piperidine, 1-[[[2-(5-nitro-2-furyl)-4-thiazolyl]methylene]amino]-
• NSC-304379
• 1-[2-(5-Nitrofuran-2-yl)-1,3-thiazol-4-yl]-N-(piperidin-1-yl)methanimine
• 31898-47-2
• 8N595PQ2KF
• N-[[2-(5-Nitro-2-furanyl)-4-thiazolyl]methylene]-1-piperidinamine

• Inchi： 1S/C13H14N4O3S/c18-17(19)12-5-4-11(20-12)13-15-10(9-21-13)8-14-16-6-2-1-3-7-16/h4-5,8-9H,1-3,6-7H2
• InChI Key： QUWXPAMGCZPVGI-UHFFFAOYSA-N
• SMILES： S1C=C(C=NN2CCCCC2)N=C1C1=CC=C([N+](=O)[O-])O1

Computed Properties

• Exact Mass: 306.07882
• Monoisotopic Mass: 306.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 520.2°Cat760mmHg
• Flash Point: 268.4°C
• Refractive Index: 1.714
• PSA: 84.77
• LogP: 3.59220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans